Cas no 77897-22-4 ((S)-3-Isobutylmorpholine Hydrochloride)
77897-22-4 structure
Product name:(S)-3-Isobutylmorpholine Hydrochloride
(S)-3-Isobutylmorpholine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Isobutylmorpholine
- Morpholine,3-(2-methylpropyl)-, (3S)-
- (3S)-3-Isobutylmorpholine
- LogP
- MFCD11519110
- AS-40697
- AKOS016845976
- INIRYZSIQPENMR-QMMMGPOBSA-N
- (3S)-3-(2-METHYLPROPYL)MORPHOLINE
- DTXSID40650927
- SCHEMBL1005896
- 77897-22-4
- EN300-99045
- CS-0218048
- A19170
- (S)-3-iso-butylmorpholine
- Morpholine,3-(2-methylpropyl)-,(3S)-
- DB-075384
- (S)-3-Isobutylmorpholine Hydrochloride
-
- MDL： MFCD11519110
- Inchi： InChI=1S/C8H17NO/c1-7(2)5-8-6-10-4-3-9-8/h7-9H,3-6H2,1-2H3/t8-/m0/s1
- InChI Key： INIRYZSIQPENMR-QMMMGPOBSA-N
- SMILES： CC(C)C[C@H]1COCCN1
Computed Properties
- Exact Mass: 143.131
- Monoisotopic Mass: 143.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 93.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 21.3A^2
Experimental Properties
- Density: 0.870±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 197.2±15.0 ºC (760 Torr),
- Flash Point: 75.0±9.8 ºC,
- Refractive Index: 1.424
- Solubility: Dissolution (36 g/l) (25 º C),
- PSA: 21.26000
- LogP: 1.34970
(S)-3-Isobutylmorpholine Hydrochloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-99045-0.1g |
(3S)-3-(2-methylpropyl)morpholine |
77897-22-4 | 95.0% | 0.1g |
$231.0 | 2025-02-21 | |
| Enamine | EN300-99045-1.0g |
(3S)-3-(2-methylpropyl)morpholine |
77897-22-4 | 95.0% | 1.0g |
$666.0 | 2025-02-21 | |
| Enamine | EN300-99045-10g |
(3S)-3-(2-methylpropyl)morpholine |
77897-22-4 | 95% | 10g |
$5318.0 | 2023-09-01 | |
| Chemenu | CM163493-1g |
(S)-3-isobutylmorpholine |
77897-22-4 | 97% | 1g |
$482 | 2021-08-05 | |
| Alichem | A449036389-1g |
(S)-3-Isobutylmorpholine |
77897-22-4 | 97% | 1g |
$1384.24 | 2023-09-01 | |
| TRC | I785008-2.5mg |
(S)-3-Isobutylmorpholine Hydrochloride |
77897-22-4 | 2.5mg |
$ 50.00 | 2022-06-04 | ||
| abcr | AB480639-250 mg |
(S)-3-Isobutylmorpholine; . |
77897-22-4 | 250MG |
€541.00 | 2023-07-10 | ||
| TRC | I785008-25mg |
(S)-3-Isobutylmorpholine Hydrochloride |
77897-22-4 | 25mg |
$ 275.00 | 2022-06-04 | ||
| Alichem | A449036389-250mg |
(S)-3-Isobutylmorpholine |
77897-22-4 | 97% | 250mg |
$547.96 | 2023-09-01 | |
| Chemenu | CM163493-1g |
(S)-3-isobutylmorpholine |
77897-22-4 | 97% | 1g |
$816 | 2024-07-23 |
(S)-3-Isobutylmorpholine Hydrochloride Related Literature
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
-
Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
-
Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:77897-22-4)(S)-3-Isobutylmorpholine Hydrochloride
Purity:99%
Quantity:1g
Price ($):599.0